Cas no 2127832-62-4 (2-(1-benzylcyclopropyl)propan-2-amine)

• Product Name: 2-(1-benzylcyclopropyl)propan-2-amine
• CAS No: 2127832-62-4
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5861700
• PubChem ID: 165683502
• Update Time: 2025-07-19

2-(1-benzylcyclopropyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzylcyclopropyl)propan-2-amine
• 2127832-62-4
• EN300-1865237

• Inchi： 1S/C13H19N/c1-12(2,14)13(8-9-13)10-11-6-4-3-5-7-11/h3-7H,8-10,14H2,1-2H3
• InChI Key： FNBXIOIKZGOEFD-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-(1-benzylcyclopropyl)propan-2-amine

Research Briefing on 2-(1-benzylcyclopropyl)propan-2-amine (CAS: 2127832-62-4): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-(1-benzylcyclopropyl)propan-2-amine (CAS: 2127832-62-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the role of 2-(1-benzylcyclopropyl)propan-2-amine as a novel scaffold for the development of central nervous system (CNS) therapeutics. Its structural similarity to known psychoactive compounds, such as amphetamines, has prompted investigations into its potential as a modulator of neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its selective affinity for serotonin and dopamine receptors, suggesting possible applications in mood disorders and neurodegenerative diseases.

In terms of synthetic chemistry, advancements have been made in the enantioselective synthesis of 2-(1-benzylcyclopropyl)propan-2-amine, enabling the production of optically pure forms for pharmacological evaluation. Researchers have employed asymmetric catalysis techniques, such as chiral palladium complexes, to achieve high enantiomeric excess (ee > 95%). These developments are crucial for structure-activity relationship (SAR) studies and the optimization of its therapeutic profile.

Pharmacokinetic studies have revealed favorable properties of 2-(1-benzylcyclopropyl)propan-2-amine, including good blood-brain barrier permeability and metabolic stability. Preclinical trials in rodent models have shown promising results in reducing anxiety-like behaviors without significant adverse effects, positioning it as a potential candidate for further clinical development. However, challenges remain in optimizing its selectivity and minimizing off-target interactions.

Beyond CNS applications, recent research has explored the compound's utility as a chemical probe for studying protein-protein interactions. Its cyclopropyl moiety serves as a versatile handle for bioorthogonal chemistry, enabling site-specific labeling of biomolecules. This has opened new avenues for target identification and validation in complex biological systems.

In conclusion, 2-(1-benzylcyclopropyl)propan-2-amine represents a promising multifunctional compound with applications spanning medicinal chemistry, neuroscience, and chemical biology. Ongoing research efforts are focused on elucidating its mechanism of action, expanding its therapeutic potential, and addressing remaining pharmacological challenges. The compound's unique structural features and demonstrated biological activities make it a valuable subject for continued investigation in the pharmaceutical sciences.